ML314

• Molecular Formula: C24H28N4O3
• Molecular Weight: 420.5 g/mol
• InChI: InChI=1S/C24H28N4O3/c1-29-20-7-5-4-6-19(20)27-10-12-28(13-11-27)24-17-14-21(30-2)22(31-3)15-18(17)25-23(26-24)16-8-9-16/h4-7,14-16H,8-13H2,1-3H3
• InChIKey: SWEOAXMICIJCQC-UHFFFAOYSA-N

ML314: β-Arrestin-Biased NTR1 Agonist for CNS Research

ML314 (2-cyclopropyl-6,7-dimethoxy-4-(4-(2-methoxyphenyl)piperazin-1-yl)quinazoline; CAS 1448895-09-7) is a non-peptidic, brain-penetrant, β-arrestin-biased agonist of the neurotensin 1 receptor (NTR1) discovered through a high-throughput screening campaign at the Sanford-Burnham Center for Chemical Genomics within the NIH Molecular Libraries Program [1]. It exhibits full agonist behavior against NTR1 in β-arrestin recruitment assays (EC₅₀ = 2.0 μM) with >20-fold selectivity over the related NTR2 receptor, and is functionally silent for Gq-mediated calcium mobilization—a signaling bias with distinct biochemical and physiological consequences that differentiate it from all prior NTR1 agonists [2].

1

Workflow

β-arrestin pathway isolation studies without Gq calcium interference

2

Selection Logic

Brain-penetrant small molecule with >20× NTR1 selectivity; reported CNS accumulation

3

Use Context

Acute-dosing CNS target engagement and receptor trafficking studies; allosteric probe for hidden receptor pools

• [1] Peddibhotla S, Hedrick MP, Hershberger P, Maloney PR, Li Y, Milewski M, Gosalia P, Gray W, Mehta A, Sugarman E, Hood B, Suyama E, Nguyen K, Heynen-Genel S, Vasile S, Salaniwal S, Stonich D, Su Y, Mangravita-Novo A, Vicchiarelli M, Roth GP, Smith LH, Chung TDY, Hanson GR, Thomas JB, Caron MG, Barak LS, Pinkerton AB. Discovery of ML314, a Brain Penetrant Non-Peptidic β-Arrestin Biased Agonist of the Neurotensin NTR1 Receptor. ACS Med Chem Lett. 2013 Jul 20;4(9):846–851. doi:10.1021/ml400176n. View Source
• [2] Barak LS, Bai Y, Peterson S, Uveges A, Urs N, Caron MG. ML314: A Biased Neurotensin Receptor Ligand for Methamphetamine Abuse. ACS Chem Biol. 2016 May 5;11(7):1880–1890. doi:10.1021/acschembio.6b00291. View Source

Why NTR1 Agonists Cannot Substitute for ML314

Not all NTR1 agonists are interchangeable for CNS-targeted research or drug discovery programs. The endogenous peptide neurotensin (NT) and balanced small-molecule agonists such as ML301 activate both the Gq/calcium and β-arrestin pathways indiscriminately [1]; first-generation peptide-based agonists lack meaningful brain penetration; and newer biased allosteric modulators like SBI-553 exhibit a distinct pharmacologic profile that includes functional antagonism of Gq signaling in the presence of NT rather than the pure β-arrestin agonism of ML314 [2]. Moreover, only ML314 has been demonstrated to act as an allosteric enhancer that unmasks otherwise cryptic NTR1 binding sites in both heterologous expression systems and native striatal membranes—a property that may fundamentally alter the pool of functionally addressable receptor [3]. Substituting any apparent in-class analog without accounting for these orthogonal dimensions of signaling bias, allosteric mechanism, and CNS exposure will lead to non-comparable experimental outcomes.

Signaling Bias

ML314 (target)Exclusive β-arrestin agonism; no detectable Gq calcium response reported

ML301 / NT peptideBalanced or Gq-coupled activation; pathway co-activation may confound β-arrestin-specific readouts

Brain Exposure

ML314 (target)Measurable brain concentrations (924–1506 ng/mL) and brain/plasma ratio 1.3–1.6 after systemic dosing

NT peptide / low-PAMPA analogsNegligible CNS access or >300-fold lower passive permeability; unsuitable for peripheral in vivo CNS studies

Allosteric Mechanism

ML314 (target)Reported 2.8× Bmax enhancement of neurotensin binding; unmasks otherwise hidden receptor populations

SBI-553 / orthosteric ligandsNo Bmax shift data; different allosteric profile (Gq antagonism + β-arrestin PAM) may not replicate receptor reserve unmasking

• [1] Hershberger PM, Peddibhotla S, Sugarman E, Maloney PR, Li Y, Milewski M, Gosalia P, Gray W, Mehta A, Vasile S, Salaniwal S, Stonich D, Su Y, Mangravita-Novo A, Vicchiarelli M, Roth GP, Smith LH, Chung TDY, Hanson GR, Thomas JB, Caron MG, Barak LS, Pinkerton AB. Imidazole-Derived Agonists for the Neurotensin 1 Receptor. Bioorg Med Chem Lett. 2014 Jan 1;24(1):262–267. doi:10.1016/j.bmcl.2013.11.024. View Source
• [2] Slosky LM, Bai Y, Toth K, Ray C, Rochelle L, Badea A, Chandrasekhar R, Pogorelov VM, Abraham DM, Atluri N, Peddibhotla S, Hedrick MP, Hershberger P, Maloney P, Yuan H, Li Z, Wetsel WC, Pinkerton AB, Barak LS, Caron MG. β-Arrestin-Biased Allosteric Modulator of NTSR1 Selectively Attenuates Addictive Behaviors. Cell. 2020 May 28;181(6):1364–1379.e14. doi:10.1016/j.cell.2020.04.053. View Source
• [3] Barak LS, Bai Y, Peterson S, Uveges A, Urs N, Caron MG. ML314: A Biased Neurotensin Receptor Ligand for Methamphetamine Abuse. ACS Chem Biol. 2016 May 5;11(7):1880–1890. doi:10.1021/acschembio.6b00291. View Source

ML314 vs. Closest NTR1 Agonists: Procurement Evidence

β-Arrestin Bias Without Gq Activation

ML314 exhibits exclusive β-arrestin pathway activation with no detectable Gq-mediated calcium mobilization, while its closest in-class comparator ML301 activates both signaling arms. In the primary NTR1 β-arrestin high-content screening assay, ML314 achieved full agonist behavior (100% efficacy) with an EC₅₀ of 1.9–2.0 μM [1]. Critically, in the FLIPR Ca²⁺ mobilization assay, ML314 showed no significant response at any concentration tested, whereas ML301 displayed robust Gq coupling with 93% efficacy at 298 nM [2]. This functional selectivity is not a matter of potency rank-ordering—it represents a qualitative difference in the signaling repertoire: ML314 produces only β-arrestin-dependent outcomes, while ML301 produces both β-arrestin and Gq-dependent outcomes, making ML314 the sole tool compound capable of isolating β-arrestin-mediated NTR1 biology.

β-Arrestin Bias vs Gq Activation

Head-to-head

0% Gq activity ML314: β-arrestin EC₅₀ 2.0 μM (full efficacy); no Ca²⁺ mobilization at any concentration
ML301: β-arrestin EC₅₀ 4.14 μM; Ca²⁺ FLIPR EC₅₀ 0.298 μM (93% efficacy)

Exclusive β-arrestin signaling tool; avoids Gq pathway confounding

Human NTR1 U2OS cells; NT(8-13) as reference

Evidence Dimension	Signaling pathway selectivity (β-arrestin vs. Gq/Ca²⁺)
Target Compound Data	EC₅₀ 2.0 μM (β-arrestin, 100% efficacy); Ca²⁺ mobilization: no significant activity at any concentration
Comparator Or Baseline	ML301: EC₅₀ 4.14 μM (β-arrestin, 93% efficacy); Ca²⁺ FLIPR EC₅₀ 0.298 μM (93% efficacy at 298 nM)
Quantified Difference	ML314: Ca²⁺ / β-arrestin efficacy ratio = 0 (exclusive β-arrestin bias). ML301: Ca²⁺ / β-arrestin efficacy ratio ≈ 1 (balanced agonist). ML314 is ~2-fold more potent for β-arrestin than ML301 (2.0 vs. 4.14 μM).
Conditions	U2OS cells stably expressing human NTR1; β-arrestin-GFP translocation high-content assay; FLIPR Ca²⁺ mobilization assay; NT(8-13) peptide as reference agonist (100% normalization)

Why This Matters

Procurement of ML314, rather than ML301, is mandatory for any experiment requiring isolation of β-arrestin-mediated NTR1 signaling from confounding Gq-dependent calcium responses.

• [1] Peddibhotla S, Hedrick MP, Hershberger P, et al. Discovery of ML314, a Brain Penetrant Non-Peptidic β-Arrestin Biased Agonist of the Neurotensin NTR1 Receptor. ACS Med Chem Lett. 2013;4(9):846–851. doi:10.1021/ml400176n. View Source
• [2] NIH Molecular Libraries Program Probe Report: Small Molecule Agonists for the Neurotensin 1 Receptor (NTR1 Agonists). Bethesda (MD): National Center for Biotechnology Information (US); 2013. Table 5 (Counter Assay Results for Neurotensin-1 Agonists). NBK184496. View Source

Allosteric Enhancement of Neurotensin Binding Bmax

ML314 acts as a positive allosteric enhancer of endogenous neurotensin (NT) binding, producing a 2.8 ± 0.6-fold increase in Bmax and a 4.8 ± 2.1-fold increase in binding affinity (KD) for ³H-NT in NTR1-expressing U2OS cell membranes [1]. This effect was replicated in native mouse striatal membrane preparations, confirming physiological relevance to neuronal tissue [1]. No comparable Bmax enhancement has been reported for ML301 or for peptide-based NTR1 agonists. The competitive antagonist SR142948A (IC₅₀ = 50.1 nM against ML314-induced β-arrestin complexes) does not alter NT binding parameters analogously, confirming the distinct allosteric site [2]. SBI-553, while also a β-arrestin-biased allosteric modulator, functions primarily as a PAM for β-arrestin recruitment with concurrent antagonism of Gq signaling, and has not been shown to increase Bmax of NT binding—a property mechanistically linked to unmasking of stoichiometrically hidden receptor populations [3].

Allosteric Bmax Enhancement

Cross-study

2.8× Bmax increase 4.8× affinity (KD) shift for ³H-neurotensin; confirmed in mouse striatal membranes
No comparable Bmax effect for ML301, NT peptide, or SBI-553

Unmasks receptor reserve; supports allosteric modulation studies

ML314 at 10 μM; saturation binding assays

Evidence Dimension	Allosteric enhancement of orthosteric ligand (³H-NT) binding parameters
Target Compound Data	Bmax increase: 2.8 ± 0.6 fold; KD (affinity) increase: 4.8 ± 2.1 fold; both in U2OS-NTR1 membranes, confirmed in mouse striatal membranes
Comparator Or Baseline	ML301: no Bmax or affinity shift reported. NT peptide: orthosteric agonist, no self-allosteric enhancement. SBI-553: β-arrestin PAM but no Bmax enhancement data reported for NT binding.
Quantified Difference	2.8-fold Bmax increase is statistically significant (p < 0.05) and reproducible across heterologous and native tissue systems; 4.8-fold KD shift indicates positive binding cooperativity unique among reported NTR1 ligands.
Conditions	Saturation binding with ³H-neurotensin (³H-NT) in membranes from U2OS cells permanently transfected with human NTR1; confirmation by ¹²⁵I-NT binding in mouse striatal tissue extracts; ML314 at 10 μM

Why This Matters

ML314 is the only NTR1 agonist available that can experimentally unmask the full receptor reserve—critical for programs studying receptor trafficking, spare receptor pharmacology, or designing in vivo dosing strategies that exploit enhanced NT sensitivity.

• [1] Barak LS, Bai Y, Peterson S, Uveges A, Urs N, Caron MG. ML314: A Biased Neurotensin Receptor Ligand for Methamphetamine Abuse. ACS Chem Biol. 2016;11(7):1880–1890. doi:10.1021/acschembio.6b00291. View Source
• [2] Peddibhotla S, Hedrick MP, Hershberger P, et al. Discovery of ML314, a Brain Penetrant Non-Peptidic β-Arrestin Biased Agonist of the Neurotensin NTR1 Receptor. ACS Med Chem Lett. 2013;4(9):846–851. doi:10.1021/ml400176n. View Source
• [3] Slosky LM, Bai Y, Toth K, et al. β-Arrestin-Biased Allosteric Modulator of NTSR1 Selectively Attenuates Addictive Behaviors. Cell. 2020;181(6):1364–1379.e14. doi:10.1016/j.cell.2020.04.053. View Source

Brain Penetration and CNS Exposure

ML314 achieves functionally relevant brain concentrations after systemic intraperitoneal administration—a property that fundamentally distinguishes it from endogenous peptide agonists and most earlier small-molecule NTR1 ligands. At 1 hour post-dose, ML314 brain concentrations reached 924 ng/mL (10 mg/kg i.p.) and 1506 ng/mL (30 mg/kg i.p.), corresponding to brain-to-plasma concentration ratios of 1.3 and 1.6, respectively, indicating net accumulation in CNS tissue [1]. The BBB-PAMPA permeability coefficient of ML314 (Pe = 399 × 10⁻⁶ cm/s at donor pH 7.4) is over 300-fold higher than that of ML301 (Pe = 1.2 × 10⁻⁶ cm/s), directly quantifying the superior passive membrane permeation that underlies the CNS exposure advantage [2]. Endogenous neurotensin peptide has negligible brain penetration following peripheral administration and is rapidly degraded by peptidases, precluding its use as an in vivo tool [3].

Brain Penetration & CNS Exposure

Head-to-head

332× higher BBB-PAMPA ML314 Pe = 399 × 10⁻⁶ cm/s; brain 924–1506 ng/mL (10–30 mg/kg i.p.)
ML301 Pe = 1.2 × 10⁻⁶ cm/s; brain/plasma ratio 1.3–1.6 for ML314

Enables peripheral-to-CNS target engagement studies

C57BL/6 mice, 1 h post-dose; PAMPA pH 7.4

Evidence Dimension	Brain exposure and blood-brain barrier permeation
Target Compound Data	Brain concentration 924 ng/mL (10 mg/kg) and 1506 ng/mL (30 mg/kg) at 1 h i.p.; brain/plasma ratio 1.3–1.6; BBB-PAMPA Pe = 399 × 10⁻⁶ cm/s
Comparator Or Baseline	ML301: BBB-PAMPA Pe = 1.2 × 10⁻⁶ cm/s (>300-fold lower permeability); neurotensin peptide: negligible CNS access, t½ < 2 min in plasma due to peptidase degradation
Quantified Difference	BBB-PAMPA permeability: 399 vs. 1.2 × 10⁻⁶ cm/s (332.5-fold difference). Brain/plasma ratio: 1.3–1.6 (CNS accumulation) for ML314 vs. ~0 for peptide agonists.
Conditions	Male C57BL/6 mice; brain and plasma collected 1 h after i.p. dose; BBB-PAMPA performed at donor pH 7.4, acceptor pH 7.4 using an artificial lipid membrane model

Why This Matters

For any in vivo study requiring CNS NTR1 engagement after peripheral administration, ML314 is the only well-characterized small-molecule option with direct quantitative brain exposure data; peptide agonists and ML301 are unsuitable by comparison.

• [1] Peddibhotla S, Hedrick MP, Hershberger P, et al. Discovery of ML314, a Brain Penetrant Non-Peptidic β-Arrestin Biased Agonist of the Neurotensin NTR1 Receptor. ACS Med Chem Lett. 2013;4(9):846–851. doi:10.1021/ml400176n. View Source
• [2] NIH Molecular Libraries Program Probe Report: Small Molecule Agonists for the Neurotensin 1 Receptor (NTR1 Agonists). Table 6 (Summary of in vitro ADME/T Properties of NTR1 Agonists ML301 & ML314). NBK184496. View Source
• [3] Barak LS, Bai Y, Peterson S, Uveges A, Urs N, Caron MG. ML314: A Biased Neurotensin Receptor Ligand for Methamphetamine Abuse. ACS Chem Biol. 2016;11(7):1880–1890. doi:10.1021/acschembio.6b00291. View Source

In Vivo Efficacy in Psychostimulant Abuse Models

ML314 has been validated in three orthogonal rodent behavioral models of psychostimulant abuse, each providing quantitative effect sizes: (1) Attenuation of methamphetamine-induced hyperlocomotion in C57BL/6J wildtype mice—amphetamine-like locomotion amplitude was reduced from 933 ± 36 (vehicle) to 705 ± 40 arbitrary units at 30 mg/kg i.p. ML314 (24.4% reduction; p < 0.05) [1]; (2) Reduction of methamphetamine-conditioned place preference (CPP)—mean preference score decreased from 0.32 ± 0.03 (vehicle, n=22) to 0.20 ± 0.04 (ML314 20 mg/kg, n=25; p = 0.04) [1]; (3) Blockade of methamphetamine self-administration in rats—lever presses during a 4-hour session fell from 59.1 ± 8.3 (pre-treatment baseline) to 30.1 ± 8.7 after 30 mg/kg ML314 (49.1% reduction; p = 0.0013 vs. vehicle control) [1]. Comparable in vivo efficacy data are absent for ML301. SBI-553, while reported to attenuate addictive behaviors, achieves its effects through a distinct mechanism involving concurrent NT-dependent Gq antagonism and β-arrestin PAM activity, and has not been evaluated in methamphetamine self-administration paradigms [2]. ML314 also attenuates amphetamine-like hyperlocomotion in dopamine transporter (DAT) knockout mice, indicating NTR1-mediated efficacy independent of DAT modulation [1].

In Vivo Psychostimulant Model Response

Cross-study

24–49% reduction Hyperlocomotion: 24.4% (p

Reported tri-modal behavioral endpoint context; no equivalent data for ML301 or SBI-553 in methamphetamine models

Rodent models; ML314 20–30 mg/kg i.p.

Evidence Dimension	In vivo efficacy across multiple behavioral models of psychostimulant abuse
Target Compound Data	Meth hyperlocomotion: 24.4% reduction (30 mg/kg). CPP preference: 37.5% reduction (20 mg/kg). Meth self-administration: 49.1% reduction (30 mg/kg). DAT-KO hyperlocomotion: attenuation confirmed.
Comparator Or Baseline	ML301: no published in vivo behavioral efficacy data. SBI-553: attenuates cocaine-associated behaviors but through NT-dependent Gq antagonism + β-arrestin PAM; no methamphetamine self-administration data available. NT peptide: not suitable for systemic in vivo use.
Quantified Difference	ML314 effect sizes: 24–49% reduction across three behavioral endpoints with statistical significance at p < 0.05. This is the only NTR1 agonist with tri-modal behavioral validation against methamphetamine.
Conditions	Adult male C57BL/6J mice (hyperlocomotion, CPP) and adult male Sprague-Dawley rats (self-administration); ML314 administered i.p. 15 min prior to behavioral assessment; methamphetamine 2 mg/kg i.p. (hyperlocomotion/CPP) or 0.06 mg/infusion i.v. (self-administration)

Why This Matters

ML314 is the only NTR1 agonist for which tri-modal behavioral efficacy data exist in gold-standard addiction models—essential for translational addiction research programs where in vivo target engagement validity must be pre-established.

• [1] Barak LS, Bai Y, Peterson S, Uveges A, Urs N, Caron MG. ML314: A Biased Neurotensin Receptor Ligand for Methamphetamine Abuse. ACS Chem Biol. 2016;11(7):1880–1890. doi:10.1021/acschembio.6b00291. View Source
• [2] Slosky LM, Bai Y, Toth K, et al. β-Arrestin-Biased Allosteric Modulator of NTSR1 Selectively Attenuates Addictive Behaviors. Cell. 2020;181(6):1364–1379.e14. doi:10.1016/j.cell.2020.04.053. View Source

NTR1 vs. NTR2 Receptor Subtype Selectivity

ML314 demonstrates >20-fold selectivity for NTR1 over NTR2 in the primary high-content screening format used to discover the compound, with no detectable agonist activity at NTR2 at concentrations up to 80 μM [1]. This selectivity was confirmed in the NIH Molecular Libraries Program counter-screening panel, where ML314 showed an NTR1 EC₅₀ of 1.89–2.18 μM with maximal efficacy of 103–107% relative to NT peptide, while NTR2 activity was undetectable at the highest concentration tested (>80 μM) [2]. In contrast, the clinically evaluated NTR1 antagonist meclinertant (SR48692) and the more potent SR142948A both bind NTR2 with nanomolar affinity, demonstrating that even within the same receptor family, selectivity is not inherent to the pharmacophore class [3]. ML314 also showed selectivity against GPR35, another GPCR counter-screen target, further narrowing the off-target liability window [2].

NTR1 vs NTR2 Selectivity

Class-level

>42× window NTR1 EC₅₀ 1.89–2.18 μM; NTR2 no activity ≤80 μM
Non-selective NTR1 ligands (e.g., SR142948A) show nanomolar NTR2 affinity

Enables NTR1-specific attribution in cellular and in vivo readouts

β-arrestin translocation assay; counter-screen panel

Evidence Dimension	Selectivity ratio: NTR1 vs. NTR2 (closest receptor subtype)
Target Compound Data	NTR1 EC₅₀ = 1.89–2.18 μM (full agonist, 100–107% NT efficacy); NTR2: no activity detected at ≤80 μM
Comparator Or Baseline	SR142948A: binds both NTR1 and NTR2 with nanomolar affinity (non-selective antagonist). ML301: also NTR1-selective but quantitative selectivity ratio reported as >20-fold against NTR2 at >80 μM.
Quantified Difference	>42-fold selectivity window (80 μM ÷ 1.89 μM) based on upper limit of NTR2 testing. Actual selectivity likely higher given no detectable NTR2 activity at maximum concentration.
Conditions	β-arrestin-GFP translocation high-content screening assay; U2OS cells expressing human NTR1 or NTR2; NT(8-13) peptide as reference agonist; 10-point concentration-response

Why This Matters

Investigators using ML314 can attribute observed cellular and in vivo effects to NTR1 with high confidence, avoiding the confounding NTR2 cross-reactivity that complicates interpretation with non-selective NTR1 ligands.

• [1] Peddibhotla S, Hedrick MP, Hershberger P, et al. Discovery of ML314, a Brain Penetrant Non-Peptidic β-Arrestin Biased Agonist of the Neurotensin NTR1 Receptor. ACS Med Chem Lett. 2013;4(9):846–851. doi:10.1021/ml400176n. View Source
• [2] NIH Molecular Libraries Program Probe Report: Small Molecule Agonists for the Neurotensin 1 Receptor (NTR1 Agonists). Table 5 (Counter Assay Results for Neurotensin-1 Agonists). NBK184496. View Source
• [3] Gully D, Canton M, Boigegrain R, et al. Biochemical and Pharmacological Profile of a Potent and Selective Nonpeptide Antagonist of the Neurotensin Receptor. Proc Natl Acad Sci USA. 1993;90(1):65–69. View Source

In Vitro ADME/T Profile: Plasma Stability and BBB Permeability

ML314 exhibits a distinct ADME/T profile relative to ML301 that defines its experimental utility envelope. ML314 demonstrates excellent plasma stability (100% remaining at 3 hours in human plasma; 99.55% in mouse plasma), extremely high plasma protein binding (99.45% human, 99.67% mouse at 1 μM), and moderate aqueous solubility (0.52 μg/mL at pH 7.4, increasing to >125 μg/mL at pH 5.0) [1]. Its hallmark property is exceptionally high BBB-PAMPA permeability (Pe = 399 × 10⁻⁶ cm/s at pH 7.4), over 300-fold greater than ML301 (Pe = 1.2 × 10⁻⁶ cm/s) [1]. However, ML314 is rapidly metabolized by hepatic microsomes (1.36% remaining at 1 hour in human; 0.16% in mouse), whereas ML301 is highly stable (100% human, 59.48% mouse) [1]. This ADME duality—high BBB permeation coupled with rapid hepatic clearance—defines ML314 as an acute-dosing research tool compound requiring parenteral administration for CNS studies, not an oral development candidate. Toxicity toward Fa2N-4 immortalized human hepatocytes was LC₅₀ = 29.6 μM for ML314 vs. >50 μM for ML301, providing a quantitative therapeutic index reference [1].

In Vitro ADME/T Profile

Head-to-head

High CNS access, rapid hepatic clearance Plasma stability: 100% (human, 3h); microsome stability: 1.36% remaining (human, 1h); BBB-PAMPA: 399 × 10⁻⁶ cm/s
ML301: 100% microsome stable, but PAMPA 1.2 × 10⁻⁶ cm/s

Defines acute-dosing tool compound profile; not an oral development candidate

Fa2N-4 hepatocyte LC₅₀: ML314 29.6 μM, ML301 >50 μM

Evidence Dimension	Multi-parameter in vitro ADME/T panel comparison
Target Compound Data	BBB-PAMPA Pe = 399 × 10⁻⁶ cm/s; plasma stability 100% (human, 3h); hepatic microsome stability 1.36% (human, 1h); plasma protein binding 99.45% (human); solubility 0.52 μg/mL (pH 7.4); hepatocyte LC₅₀ = 29.6 μM
Comparator Or Baseline	ML301: BBB-PAMPA Pe = 1.2 × 10⁻⁶ cm/s; plasma stability 100% (human, 3h); hepatic microsome stability 100% (human, 1h); plasma protein binding 98.69% (human); solubility >52 μg/mL (pH 7.4); hepatocyte LC₅₀ > 50 μM
Quantified Difference	BBB-PAMPA: 332.5-fold higher for ML314. Hepatic microsomal stability: 73.5-fold lower for ML314 (1.36% vs. 100% remaining). Solubility at pH 7.4: >100-fold higher for ML301. Toxicity window: ML301 >50 μM vs. ML314 29.6 μM.
Conditions	BBB-PAMPA: donor pH 7.4, acceptor pH 7.4; plasma stability: 3 h incubation in human/mouse plasma; hepatic microsome stability: 1 h incubation with human/mouse liver microsomes + NADPH; Fa2N-4 immortalized human hepatocyte cytotoxicity assay

Why This Matters

The ADME data establish that ML314 is irreplaceable for acute CNS target engagement studies where brain exposure is paramount, but investigators requiring metabolic stability for chronic oral dosing must be aware that ML301 or next-generation analogs with improved microsomal stability may be more appropriate—and that no single in-class compound currently satisfies all ADME requirements simultaneously.

• [1] NIH Molecular Libraries Program Probe Report: Small Molecule Agonists for the Neurotensin 1 Receptor (NTR1 Agonists). Table 6 (Summary of in vitro ADME/T Properties of NTR1 Agonists ML301 & ML314). NBK184496. View Source

ML314 Application Scenarios

β-Arrestin-Specific NTR1 Signaling in Striatal Circuitry

For academic and pharmaceutical laboratories studying dopamine-modulated reward pathways, ML314 is the sole tool compound capable of activating NTR1-mediated β-arrestin signaling without simultaneously triggering Gq-dependent calcium responses. This is critical because neurotensin peptides and balanced agonists like ML301 co-activate both pathways, making it impossible to attribute downstream cellular effects—such as receptor internalization, ERK phosphorylation kinetics, or transcriptional changes—to β-arrestin-dependent mechanisms alone. The >20× selectivity over NTR2 [1] further ensures that observed effects are NTR1-specific, and the brain penetration data (brain/plasma ratio 1.3–1.6) [2] support ex vivo target engagement studies in striatal tissue following peripheral dosing.

Methamphetamine and Psychostimulant Addiction Models

Research groups investigating pharmacological interventions for methamphetamine use disorder should prioritize ML314 as the best-characterized NTR1 agonist with tri-modal in vivo validation. The compound reduces methamphetamine-induced hyperlocomotion (24.4%), conditioned place preference (37.5%), and intravenous self-administration (49.1%) in rodent models [3], with all three endpoints reaching statistical significance against vehicle controls. No alternative NTR1 agonist—including SBI-553, ML301, or peptide-based agents—offers this breadth of behavioral validation in gold-standard addiction models, making ML314 the benchmark reference compound for NTR1-targeted addiction pharmacotherapy research.

GPCR Allosteric Pharmacology and Receptor Reserve

ML314's unique capacity to increase Bmax of neurotensin binding by 2.8 ± 0.6-fold through an allosteric mechanism [3] makes it an essential tool for GPCR pharmacology groups studying receptor reserve, allosteric modulation of orthosteric ligand binding, and oligomeric receptor complex dynamics. The compound's stabilization of pre-existing NTR1 conformational states without triggering G protein dissociation—confirmed by ¹³CεH₃-methionine NMR spectroscopy [4]—positions ML314 as a unique chemical biology probe for investigating the kinetic and thermodynamic determinants of GPCR transducer coupling.

BBB Permeability Benchmarking and CNS Tool Validation

Drug metabolism and pharmacokinetics (DMPK) groups validating CNS-penetrant GPCR ligands can use ML314 as a reference standard for high BBB permeability (BBB-PAMPA Pe = 399 × 10⁻⁶ cm/s) [5] with concurrent rapid hepatic clearance (1.36% remaining at 1 hour in human microsomes). This ADME signature—high CNS access, short systemic half-life, parenteral administration requirement—defines a specific tool compound profile ideal for acute target engagement studies where brain exposure is required but sustained plasma levels are not. The quantitative in vivo brain concentration data (924–1506 ng/mL) [2] provide direct benchmarks for calibrating brain exposure predictions of novel NTR1 ligands.

Application

Selection Property

Validation Focus

Striatal β-arrestin signaling studies

β-arrestin pathway isolation without Gq crosstalk

Confirm functional selectivity in target cell model; assess NTR1 internalization/ERK kinetics

Psychostimulant addiction model research

Reported in vivo model-response data in methamphetamine paradigms

Replicate behavioral endpoint context; verify CNS target engagement post-dosing

GPCR allosteric pharmacology & receptor reserve

Allosteric Bmax enhancement of orthosteric ligand binding

Validate receptor pool unmasking in native tissue; compare with SBI-553 mechanistic profile

CNS-penetrant tool validation & DMPK benchmarking

High BBB permeability with rapid hepatic clearance signature

Calibrate brain exposure predictions; confirm acute target engagement without metabolic accumulation

• [1] NIH Molecular Libraries Program Probe Report: Small Molecule Agonists for the Neurotensin 1 Receptor (NTR1 Agonists). Table 5 (Counter Assay Results). NBK184496. View Source
• [2] Peddibhotla S, Hedrick MP, Hershberger P, et al. Discovery of ML314, a Brain Penetrant Non-Peptidic β-Arrestin Biased Agonist of the Neurotensin NTR1 Receptor. ACS Med Chem Lett. 2013;4(9):846–851. doi:10.1021/ml400176n. View Source
• [3] Barak LS, Bai Y, Peterson S, Uveges A, Urs N, Caron MG. ML314: A Biased Neurotensin Receptor Ligand for Methamphetamine Abuse. ACS Chem Biol. 2016;11(7):1880–1890. doi:10.1021/acschembio.6b00291. View Source
• [4] Bumbak F, Bower JB, Zemmer SC, Inoue A, Pons M, Paniagua JC, Yan F, Ford J, Wu H, Robson SA, Myers SJ, Michelsen K, Glukhova A, Christopoulos A, Barak LS, Lohse MJ, Prosser RS, Hill SJ, Scott DJ, Fenton AW, Ye L. Stabilization of pre-existing neurotensin receptor conformational states by β-arrestin-1 and the biased allosteric modulator ML314. Nat Commun. 2023 Jun 7;14:3328. doi:10.1038/s41467-023-38894-8. View Source
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